Cas no 61348-48-9 (2-Isoxazol-3-yl-phenol)

• Product Name: 2-Isoxazol-3-yl-phenol
• CAS No: 61348-48-9
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD04114938
• CID: 483005
• PubChem ID: 135763158
• Update Time: 2025-04-19

2-Isoxazol-3-yl-phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(3-isoxazolyl)-
• 2-Isoxazol-3-ylphenol
• 2-ISOXAZOL-3-YL-PHENOL,
• 6-(1,2-oxazol-3-ylidene)cyclohexa-2,4-dien-1-one
• 3-<2-Hydroxy-phenyl>-isoxazol
• 3-o-Hydroxyphenylisoxazol
• 2-Isoxazol-3-yl-phenol
• 2-(Isoxazol-3-yl)phenol
• 6-(1,2-Oxazol-3(2H)-ylidene)cyclohexa-2,4-dien-1-one
• CS-0342525
• 2-(1,2-OXAZOL-3-YL)PHENOL
• AB19315
• 61348-48-9
• PFNKRICCWLHZFV-UHFFFAOYSA-N
• 5-O-(4,4-Dimethoxytrityl)-2-deoxyuridine
• A833180
• AKOS006294165
• SCHEMBL4714608
• MFCD04114938
• DTXSID30695963

• MDL： MFCD04114938
• Inchi： 1S/C9H7NO2/c11-9-4-2-1-3-7(9)8-5-6-12-10-8/h1-6,11H
• InChI Key： PFNKRICCWLHZFV-UHFFFAOYSA-N
• SMILES： O1C=CC(C2C=CC=CC=2O)=N1

Computed Properties

• Exact Mass: 161.04800
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.26000
• LogP: 2.04720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids